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Compound of Interest

Compound Name: Alizarin green

Cat. No.: B1292808 Get Quote

An In-depth Technical Guide to the Safety and Handling of Alizarin Green

This guide provides comprehensive safety and handling information for Alizarin green, tailored

for researchers, scientists, and professionals in drug development. It outlines the potential

hazards, necessary precautions, and emergency procedures to ensure a safe laboratory

environment.

Chemical and Physical Properties
Alizarin green (CAS No. 4403-90-1), also known as C.I. Acid Green 25, is an anionic acid dye.

[1] It presents as a dark blue-green to black powder that is soluble in water.[1][2]

Understanding its physical and chemical properties is fundamental to its safe handling and

storage.
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Property Value Reference

CAS Number 4403-90-1 [2]

Molecular Formula C28H20N2Na2O8S2

Molecular Weight 622.59 g/mol

Appearance
Dark blue-green to black

powder
[2][3]

Solubility Soluble in water [1]

Melting Point 235 - 238 °C [4]

Stability

Stable under normal

conditions. Loses potency

above 45°C.

[2][5]

Hazard Identification and GHS Classification
Alizarin green is classified as hazardous, primarily due to its effects on the eyes and the

aquatic environment.

GHS Classification:

Serious eye irritation (Category 2A)[4]

Hazardous to the aquatic environment, long-term hazard (Category 2)

Hazard Statements:

H319: Causes serious eye irritation.[4]

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

P273: Avoid release to the environment.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

The substance is a combustible solid, and fine dust particles can form explosive mixtures with

air.[1][6]

Toxicological Data
Toxicological data for Alizarin green indicates a low order of acute toxicity but highlights its

potential as an irritant. Prolonged or repeated exposure may lead to allergic reactions in

sensitive individuals.[2]

Parameter Species Route Value Reference

LD50 Rat Oral >10,000 mg/kg [7]

LD50 Mouse Oral 6,700 mg/kg [7]

Skin Irritation Rabbit Dermal
500 mg/24h

(Mild)
[8]

Eye Irritation Rabbit Ocular
500 mg/24h

(Mild)
[8]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited (e.g., OECD guidelines

followed for LD50 determination) are not typically provided in standard Material Safety Data

Sheets and are not publicly available. These studies are generally conducted by the

manufacturer or specialized laboratories under standardized guidelines.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Handling
Avoid all personal contact, including the inhalation of dust.[1]
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Use in a well-ventilated area, preferably with a mechanical exhaust system.[2][3]

Minimize dust generation and accumulation.[1]

Ground all equipment used when handling the product to prevent electrostatic discharge.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling.[1]

Storage
Store in a cool, dry, well-ventilated place.[7]

Keep containers tightly closed and sealed when not in use.[1][6]

Store below 30°C and protect from heat, light, and moisture.[2][3][4]

Store away from incompatible materials such as strong oxidizing agents.[7]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.
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Control Parameter Recommendations Reference

Engineering Controls

Use adequate ventilation and

local exhaust to keep airborne

concentrations low. An

eyewash station and safety

shower should be readily

available.

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles.

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Wear appropriate protective

clothing, such as a lab coat or

overalls.

[3][6]

Respiratory Protection

A NIOSH/MSHA-approved

dust respirator is required if

dust is generated and

ventilation is inadequate.

[2][3]

PPE Selection Logic
The selection of appropriate PPE is determined by the potential routes of exposure and the

physical form of the chemical.
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Hazard Assessment

Exposure Routes

Required PPE
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Caption: PPE selection workflow based on exposure routes for Alizarin green powder.

First-Aid and Emergency Procedures
Immediate and appropriate first-aid is crucial in the event of accidental exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water. If irritation persists, consult a physician.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult or they are not

breathing, provide artificial respiration and seek immediate medical attention.[3]
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Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Seek medical attention.

[3]

Accidental Release Measures
Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Clean-up: Wear full protective equipment. Sweep up the spilled material without creating

dust, and place it in a suitable, sealed container for disposal.[3]

Decontaminate: Wash the spill site after material pickup is complete.[3]

Emergency Response Workflow
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Exposure Type

Immediate Action

Exposure Incident

Eye Contact Skin Contact Inhalation Ingestion

Flush with water
for 15 mins

Wash with soap
and water Move to Fresh Air Rinse Mouth

(conscious person)

Seek Medical Attention

Always If irritation persists Always Always

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure to Alizarin green.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[3]

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[3] The product may be dissolved in a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber. Do not allow the

chemical to enter drains or waterways.

Conclusion
While Alizarin green has low acute toxicity, it poses a significant risk of serious eye irritation

and is harmful to aquatic life. Adherence to the safety protocols outlined in this guide is

paramount for professionals handling this substance. By implementing proper engineering

controls, consistently using appropriate personal protective equipment, and being prepared for

emergencies, researchers can mitigate the risks associated with Alizarin green and ensure a

safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1292808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

